Cas no 821015-73-0 (Pentanoic acid, 5-chloro-5-oxo-, decyl ester)

• Product Name: Pentanoic acid, 5-chloro-5-oxo-, decyl ester
• CAS No: 821015-73-0
• MF: C₁₅H₂₇ClO₃
• MW: 290.826084375381
• CID: 698045
• PubChem ID: 71420062
• Update Time: 2025-04-19

Pentanoic acid, 5-chloro-5-oxo-, decyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-chloro-5-oxo-, decyl ester
• decyl 5-chloro-5-oxopentanoate
• DTXSID60839272
• 821015-73-0

• Inchi： 1S/C15H27ClO3/c1-2-3-4-5-6-7-8-9-13-19-15(18)12-10-11-14(16)17/h2-13H2,1H3
• InChI Key： YNGBWXSSBIUXMN-UHFFFAOYSA-N
• SMILES： ClC(CCCC(=O)OCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 290.1648724g/mol
• Monoisotopic Mass: 290.1648724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 43.4Ų